N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide

• IUPAC Name: N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide
• InChI: InChI=1S/C18H15FN4O5/c1-10-15(16-8-12(19)2-3-17(16)21-10)4-5-20-18(24)11-6-13(22(25)26)9-14(7-11)23(27)28/h2-3,6-9,21H,4-5H2,1H3,(H,20,24)
• InChI Key: HROYKUUQJQTILM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCNC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C18H15FN4O5
• Molecular Weight: 386.3 g/mol

Description

N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide, commonly known as KM-1, is a chemical compound that has been widely used for scientific research purposes. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair mechanisms. In recent years, KM-1 has gained significant attention due to its potential applications in cancer therapy and other fields of biomedical research.

Mechanism of Action

The mechanism of action of KM-1 involves the inhibition of N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide, an enzyme that plays a crucial role in DNA repair mechanisms. N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors, such as KM-1, prevent the repair of single-strand DNA breaks, leading to the accumulation of double-strand DNA breaks. Cancer cells with defects in DNA repair mechanisms, such as those with mutations in the BRCA1 or BRCA2 genes, are particularly sensitive to N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors, as they rely on N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide for DNA repair.
Biochemical and Physiological Effects:
KM-1 has been shown to have several biochemical and physiological effects. In addition to its N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitory activity, KM-1 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit tumor growth in animal models of breast and ovarian cancer. In addition, KM-1 has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells.

Advantages and Limitations for Lab Experiments

KM-1 has several advantages for lab experiments. It is a potent and selective inhibitor of N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide, making it a useful tool for studying the role of N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide in DNA repair mechanisms and cancer biology. It has also been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. However, KM-1 has some limitations for lab experiments. It is a relatively expensive compound, and its synthesis is complex and time-consuming. In addition, its efficacy may vary depending on the type of cancer and the genetic background of the cells.

Future Directions

There are several future directions for the research on KM-1. One potential direction is the development of more potent and selective N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors that can overcome the limitations of KM-1. Another direction is the identification of biomarkers that can predict the response of cancer cells to N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors, which can help guide the selection of patients for N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitor therapy. In addition, the combination of N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors with other cancer therapies, such as immunotherapy, is an area of active research. Finally, the application of N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors in other fields of biomedical research, such as neurodegenerative diseases and inflammation, is an area of growing interest.

Scientific Research Applications

KM-1 has been extensively studied for its potential applications in cancer therapy. N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors, such as KM-1, have been shown to selectively kill cancer cells that have defects in DNA repair mechanisms, such as those with mutations in the BRCA1 or BRCA2 genes. This makes N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide inhibitors a promising class of drugs for the treatment of various types of cancer, including breast, ovarian, and prostate cancer.